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APcK110 In Vivo Model Validation

The key study demonstrates that APcK110, a novel kit inhibitor, has anti-leukemic activity in a xenograft
mouse model of Acute Myeloid Leukemia (AML) [1].

Experimental

Aspect Details

Cell Line OCI/AML3 cells [1]

Mouse Model NOD-SCID mice (immunodeficient) [1]
Disease Model Myelomonocytic AML [1]

Treatment Schedule Intraperitoneal (IP) injection, every other day [1]

Key Efficacy Result  Significantly extended survival of treated mice compared to PBS-control
(p=0.02) [1]

Experimental Protocol for the Xenograft Model

The methodology from the study can be summarized as follows [1]:

e Mouse Preparation: NOD-SCID mice received sub-lethal whole-body radiation.

© 2026 Smolecule. All rights reserved. 1/3 Tech Support


https://www.smolecule.com/products/s548346?utm_src=pdf-body
https://www.smolecule.com/products/s548346?utm_src=pdf-interest
https://www.smolecule.com/products/s548346?utm_src=pdf-body
https://www.smolecule.com/products/s548346?utm_src=pdf-body
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.academia.edu/31823207/Kit_inhibitor_APcK110_extends_survival_in_an_AML_xenograft_mouse_model
https://www.smolecule.com/products/s548346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

¢ Disease Engraftment: OCI/AML3 human leukemia cells were administered intravenously to

establish the disease.

¢ Treatment Initiation: Treatment with APcK110 or a phosphate-buffered saline (PBS) control began

ten days after the introduction of the cancer cells.

¢ End Point: Survival of the mice was the primary metric, analyzed using Kaplan-Meier estimates.

Mechanism of Action and Experimental Workflow

The search results confirm that APcK110 is a inhibitor of the Kit receptor tyrosine kinase. Constitutive

activation of Kit is known to contribute to the pathogenesis of AML, and targeting it induces apoptosis and

inhibits proliferation in AML cells [1]. The diagram below illustrates the proposed mechanism and the in

vivo experimental workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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